Benzoic acid, 2-[[(4-methoxyphenyl)methyl]thio]-

• CAS No.: 101093-83-8
• Molecular Formula: C15H14O3S
• Molecular Weight: 274.3 g/mol
• IUPAC Name: 2-[(4-methoxyphenyl)methylsulfanyl]benzoic acid
• InChI: InChI=1S/C15H14O3S/c1-18-12-8-6-11(7-9-12)10-19-14-5-3-2-4-13(14)15(16)17/h2-9H,10H2,1H3,(H,16,17)
• InChI Key: XNWQNANDQXNBIQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CSC2=CC=CC=C2C(=O)O

Description

Benzoic acid, 2-[[(4-methoxyphenyl)methyl]thio]- is a useful research compound. Its molecular formula is C15H14O3S and its molecular weight is 274.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Thiosalicylic acid 15.419 g(0.1 M) was dissolved in 150 mL of dimethylformamide (DMF) and 41.463 g(0.3M) of K2CO3, was added to the mixture with stirring. To the above solution, 4-methoxybenzyl chloride 15.661 g(0.1M) was added and the mixture was refluxed for 10 hours. The solution then was cooled to room temperature and 150 mL of water was added and the mixture was acidified with 3M HCl. The precipitated material was collected by gravity filtration and washed with acetone to give 27.364 g(99.7%) of white powder with a melting point of 225-227° C. and the following specifications:

Synthesis routes and methods II

Procedure details

Thiosalicylic acid 15.419 g(0.1M) was dissolved in 150 mL of dimethylformamide (DMF) and 41.463 g(0.3M) of K2CO3, was added to the mixture with stirring. To the above solution, 4-methoxybenzyl chloride 15.661 g(0.1M) was added and the mixture was refluxed for 10 hours. The solution then was cooled to room temperature and 150 mL of water was added and the mixture was acidified with 3M HCL. The precipitated material was collected by gravity filtration and washed with acetone to give 27.364 g(99.7%) of white powder with a melting point of 225-227° C. and the following specifications: